Cas no 85881-85-2 (2-Pyrrolidinone, 1,5-diacetyl- (9CI))

• Product name: 2-Pyrrolidinone, 1,5-diacetyl- (9CI)
• CAS No: 85881-85-2
• MF: C₈H₁₁NO₃
• MW: 169.17800
• CID: 1019935
• PubChem ID: 322651

2-Pyrrolidinone, 1,5-diacetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1,5-diacetyl- (9CI)
• 1,5-diacetyl-2-pyrrolidone
• 1,5-Diacetyl-pyrrolidin-2-on
• 1,5-diacetylpyrrolidin-2-one
• 1,5-diacetyl-pyrrolidin-2-one
• N,5-diacetylpyrrolidin-2-one
• XHYQSLAIRFZQAS-UHFFFAOYSA-N
• NSC-280734
• SCHEMBL2133052
• 1,1'-(5-Oxopyrrolidine-1,2-diyl)diethanone
• 1,5-diacetyl-2-pyrroidone
• NSC280734
• 85881-85-2
• DB-282595
• 2-Pyrrolidinone, 1,5-diacetyl-

• Inchi： InChI=1S/C8H11NO3/c1-5(10)7-3-4-8(12)9(7)6(2)11/h7H,3-4H2,1-2H3
• InChI Key： XHYQSLAIRFZQAS-UHFFFAOYSA-N
• SMILES： CC(=O)C1CCC(=O)N1C(=O)C

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45000
• LogP: 0.05080

2-Pyrrolidinone, 1,5-diacetyl- (9CI) Security Information

2-Pyrrolidinone, 1,5-diacetyl- (9CI) Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%